2-(4-chlorobenzyl)-8-[(5-methyl-2-furyl)methyl]-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 2-[(4-chlorophenyl)methyl]-8-[(5-methylfuran-2-yl)methyl]-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C21H25ClN2O2/c1-16-2-7-19(26-16)14-23-10-8-21(9-11-23)12-20(25)24(15-21)13-17-3-5-18(22)6-4-17/h2-7H,8-15H2,1H3
• InChI Key: XCLNRSGLUXQKCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN2CCC3(CC2)CC(=O)N(C3)CC4=CC=C(C=C4)Cl
• Molecular Formula: C21H25ClN2O2
• Molecular Weight: 372.9 g/mol

Description

2-(4-chlorobenzyl)-8-[(5-methyl-2-furyl)methyl]-2,8-diazaspiro[4.5]decan-3-one is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of spirocyclic compounds and has shown promising results in various research fields.

Scientific Research Applications

Synthesis and Structural Studies

The synthesis of compounds within the 2,8-diazaspiro[4.5]decan-3-one class, including variations similar to the title compound, has been explored for their potential applications in medicinal chemistry. These compounds are synthesized through various chemical reactions, aiming to investigate their biological activities and structural properties. For instance, the synthesis and crystal structure of 2-oxo-3-phenyl-1-oxaspiro[4.5]dec-3-en-4-yl 4-chlorobenzoate highlight the structural intricacies of spiro compounds, demonstrating the diversity within this chemical class and its potential for yielding biologically active molecules (Wang et al., 2011).

Biological Activity

The research into 1-oxa-3,8-diazaspiro[4.5]decan-2-one derivatives showcases their significant inhibitory effects on neural Ca-uptake and their protective actions against brain edema and memory and learning deficits. This suggests that compounds within this class, including the title compound, may hold therapeutic potential for neurological conditions, highlighting the importance of their study within scientific research (Tóth et al., 1997).

Antifungal and Anticancer Potential

Compounds derived from the diazaspiro[4.5]decan-1-one framework have been evaluated for their chitin synthase inhibitory activities and antimicrobial properties, indicating their potential as antifungal agents. This exploration into the antifungal and anticancer capabilities of these compounds underscores the breadth of scientific interest in their applications, suggesting areas for further research and development (Bing Li et al., 2019).

Chemical Kinetics and Stability

The study of formation enthalpies and bond dissociation energies of alkylfurans, including derivatives similar to the title compound, provides insights into the chemical stability and reactivity of these molecules. Understanding the strength of C-X bonds within these compounds informs their potential uses in chemical synthesis and material science, offering a foundation for further exploration in these areas (Simmie & Curran, 2009).